KLH45b

• Molecular Formula: C24H25F3N4O2
• Molecular Weight: 458.4852
• IUPAC Name: 4-(4-Trifluoromethoxy-phenyl)-[1,2,3]triazole-1-carboxylic acid cyclohexyl-phenethyl-amide
• InChI: InChI=1S/C24H25F3N4O2/c25-24(26,27)33-21-13-11-19(12-14-21)22-17-31(29-28-22)23(32)30(20-9-5-2-6-10-20)16-15-18-7-3-1-4-8-18/h1,3-4,7-8,11-14,17,20H,2,5-6,9-10,15-16H2
• InChI Key: TVKXPCSWNYMBSX-UHFFFAOYSA-N
• SMILES: O=C(N1N=NC(C2=CC=C(OC(F)(F)F)C=C2)=C1)N(C3CCCCC3)CCC4=CC=CC=C4
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: KLH45b

Description

KLH45b is a novel inhibitor of DDHD2 (DDHD domain containing 2).

Scientific Research Applications

The Keap1/Nrf2 Pathway in Health and Disease

The Keap1/Nrf2 pathway plays a significant role in maintaining cellular health by regulating redox signaling, drug metabolism, and stress response. Research emphasizes the complexity of Nrf2 regulation, with cross-talk among multiple signaling pathways like GSK-3β, NF-κB, and others. The therapeutic potential of Nrf2 modulation in diseases is underlined by clinical trials investigating natural, synthetic, and targeted small molecules (O'Connell & Hayes, 2015).

NRF2/KEAP1 in Cancer Metabolism

The NRF2/KEAP1 signaling pathway is crucial in cancer metabolism, influencing cell proliferation and tumorigenesis through metabolic reprogramming. Aberrant activation of NRF2 in cancer suggests the NRF2/KEAP1 axis as a potential therapeutic target for cancer treatment (Moon-Young Song et al., 2021).

Therapeutic Targeting of NRF2 and KEAP1

NRF2 and KEAP1 are vital in managing redox, metabolic, and protein homeostasis. The activation of NRF2 provides cytoprotection against various pathologies, including chronic diseases. Emerging pharmacological modulators aim to harness the NRF2–KEAP1 axis for therapeutic purposes, despite challenges in target specificity and drug efficacy (Cuadrado et al., 2019).

Inhibition of DNA Unwinding by DNA-Binding Agents

Research on pea DNA helicase 45 (PDH45) has revealed that various DNA-binding agents can significantly inhibit the helicase's DNA unwinding and ATPase activities. This study provides insights into the mechanism of plant nuclear helicase unwinding and the potential effects of these agents on genome integrity (X. H. Pham & Tuteja, 2002).

KEAP1 as a Cysteine-based Sensor

Keap1 functions as a sensor for electrophiles and oxidants, playing a pivotal role in the Keap1/Nrf2 stress-sensing response. It detects a wide range of inducers through its cysteine sensors, offering a robust mechanism for cellular adaptation to stress (Dinkova-Kostova, Kostov, & Canning, 2017).